Cas no 2171993-28-3 (tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2171993-28-3
• MF: C₁₅H₁₇FO₃
• MW: 264.292088270187
• CID: 6463485
• PubChem ID: 165524272
• Update Time: 2025-05-24

tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
• 2171993-28-3
• EN300-1450305

• Inchi： 1S/C15H17FO3/c1-14(2,3)19-13(18)15(8-12(17)9-15)10-5-4-6-11(16)7-10/h4-7H,8-9H2,1-3H3
• InChI Key： XOBDUDIVZJWGOT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)OC(C)(C)C)CC(C1)=O

Computed Properties

• Exact Mass: 264.11617256g/mol
• Monoisotopic Mass: 264.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate

Research Brief on tert-Butyl 1-(3-Fluorophenyl)-3-Oxocyclobutane-1-Carboxylate (CAS: 2171993-28-3): Recent Advances and Applications

In recent years, tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate (CAS: 2171993-28-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane core and fluorophenyl moiety, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives with improved pharmacokinetic properties. The study highlighted the compound's versatility in medicinal chemistry, as its structural features allowed for fine-tuning of inhibitor selectivity and potency.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the design of novel COX-2 inhibitors. The 3-oxocyclobutane scaffold, combined with the fluorophenyl group, was found to enhance binding affinity to the COX-2 active site while minimizing off-target effects. This research underscores the compound's potential in addressing the limitations of current anti-inflammatory drugs.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach to its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale pharmaceutical production.

The compound's mechanism of action in biological systems continues to be an area of active investigation. Preliminary studies suggest that its 3-oxocyclobutane moiety may interact with specific protein targets through unique binding modes, offering opportunities for the development of first-in-class therapeutics. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases.

Looking forward, the pharmaceutical industry is showing increasing interest in tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate as a versatile scaffold for drug discovery. Several patent applications filed in 2024 indicate its growing importance in the development of next-generation therapeutics. However, further research is needed to fully explore its pharmacological potential and optimize its drug-like properties.